2-methyl-5-nitro-3H-quinazolin-4-one

• Molecular Formula: C9H7N3O3
• Molecular Weight: 205.17 g/mol
• IUPAC Name: 2-methyl-5-nitro-3H-quinazolin-4-one
• InChI: InChI=1S/C9H7N3O3/c1-5-10-6-3-2-4-7(12(14)15)8(6)9(13)11-5/h2-4H,1H3,(H,10,11,13)
• InChI Key: CSOBPWVNZVBBJG-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C(=CC=C2)[N+](=O)[O-])C(=O)N1

Description

2-Methyl-5-nitro-3H-quinazolin-4-one is a quinazolinone derivative characterized by a bicyclic aromatic core. The quinazolinone scaffold is substituted with a methyl group at position 2 and a nitro group at position 5. This compound’s structure confers unique physicochemical properties, such as moderate lipophilicity (due to the methyl group) and electron-deficient aromaticity (from the nitro group).

Comparison with Similar Compounds

Structural and Substituent Analysis

Key structural analogs and their substituent effects are compared below:

Compound Name	Substituents	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Activities
2-Methyl-5-nitro-3H-quinazolin-4-one	2-CH₃, 5-NO₂	C₉H₇N₃O₃	205.17	High reactivity (electron-withdrawing NO₂), potential antimicrobial/anti-inflammatory activity (inferred)
5-Methylquinazolin-4(1H)-one	5-CH₃	C₉H₈N₂O	160.18	Lower polarity, possible metabolic stability
5-Chloro-3H-quinazolin-4-one	5-Cl	C₈H₅ClN₂O	180.60	Increased halogen-mediated bioactivity (e.g., antimicrobial)
3-(o-Methoxyphenyl)-2-(p-dimethylaminophenylchalconylaminoazetidinon-2'-yl)quinazolin-4(3H)-one	Complex substituents (methoxy, chalcone)	C₃₄H₃₀N₄O₄	582.63	Superior anti-inflammatory activity (vs. phenylbutazone), low ulcerogenicity

Key Observations:

• Nitro vs. However, chloro-substituted analogs may exhibit stronger halogen bonding, enhancing antimicrobial effects .
• Methoxy/Chalcone Derivatives : Bulky substituents (e.g., methoxy, chalcone) in ’s compound improve anti-inflammatory activity, suggesting that steric and electronic modifications significantly influence pharmacological profiles .

Pharmacological and Functional Comparisons

Anti-Inflammatory Activity:

• The compound from (with methoxy and chalcone substituents) reduced carrageenan-induced edema in rats by 65–70%, outperforming phenylbutazone (50–55%) .

H1-Antihistaminic Activity:

• Triazoloquinazolinones (e.g., 4-benzyl-1-substituted-4H-[1,2,4]triazolo[4,3-a]quinazolin-5-ones) from showed potent H1-antihistaminic effects (IC₅₀: 0.8–1.2 µM) due to fused triazole rings enhancing receptor affinity . The target compound’s simpler structure may limit such activity unless nitro/methyl groups synergize with histamine receptors.

Physicochemical Properties

• Solubility : Nitro groups generally reduce aqueous solubility. The target compound is likely less soluble than 5-methylquinazolin-4(1H)-one () but more lipophilic than chloro analogs.
• Thermal Stability: Melting points (mp) for quinazolinones vary widely. For example, 14a () has mp >300°C, whereas phenylbutazone (mp: 104–107°C) is less stable. The target compound’s mp is unconfirmed but expected to exceed 200°C due to nitro-group rigidity.